Cas no 29898-73-5 (1H-Imidazole, 2-(3-chlorophenyl)-4,5-diphenyl-)
29898-73-5 structure
Product Name:1H-Imidazole, 2-(3-chlorophenyl)-4,5-diphenyl-
CAS No:29898-73-5
MF:C21H15ClN2
MW:330.810203790665
CID:1440496
PubChem ID:689900
Update Time:2025-04-20
1H-Imidazole, 2-(3-chlorophenyl)-4,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-(3-chlorophenyl)-4,5-diphenyl-
- Oprea1_629776
- 2-(3-chlorophenyl)-4,5-diphenyl-1H-imidazole
- AKOS001595469
- CHEMBL376607
- HMS646F21
- SR-01000426241-1
- 2-(3-chlorophenyl)-4,5-diphenylimidazole
- SR-01000426241
- ChemDiv1_020899
- Oprea1_695174
- DTXSID301257362
- 29898-73-5
- STK749547
-
- Inchi: 1S/C21H15ClN2/c22-18-13-7-12-17(14-18)21-23-19(15-8-3-1-4-9-15)20(24-21)16-10-5-2-6-11-16/h1-14H,(H,23,24)
- InChI Key: YXMFBWYRZZVABQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 330.09255
- Monoisotopic Mass: 330.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Imidazole, 2-(3-chlorophenyl)-4,5-diphenyl- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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